Cas no 106475-47-2 (Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate
• CAS No: 106475-47-2
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 1032767
• PubChem ID: 295672
• Update Time: 2025-04-20

Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate
• ethyl 4-anilino-2-(methylsulfanyl)pyrimidine-5-carboxylate
• ethyl 4-anilino-2-methylsulfanylpyrimidine-5-carboxylate
• SR-01000316411
• ethyl 2-(methylsulfanyl)-4-(phenylamino)pyrimidine-5-carboxylate
• STL170146
• AKOS000554739
• SB59944
• Ethyl 2-methylsulfanyl-4-phenylamino-5-pyrimidinecarboxylate
• DA-34407
• HMS1679H12
• BRD-K97478429-001-01-8
• Ethyl2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate
• SCHEMBL1313596
• ETHYL 4-ANILINO-2-(METHYLSULFANYL)-5-PYRIMIDINECARBOXYLATE
• 106475-47-2
• NSC165273
• F70684
• Oprea1_701593
• Oprea1_356430
• KHSBXCCTANEKRH-UHFFFAOYSA-N
• SR-01000316411-1
• CS-0335487
• DTXSID50304282
• NSC-165273
• MFCD00299035

• Inchi： 1S/C14H15N3O2S/c1-3-19-13(18)11-9-15-14(20-2)17-12(11)16-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,15,16,17)
• InChI Key： KHSBXCCTANEKRH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OCC)C(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives